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Compound of Interest

Compound Name: Chimassorb 119

Cat. No.: B141851

Chimassorb 119: An Objective Comparison of
Outdoor Weathering Performance

In the realm of polymer stabilization, particularly for materials subjected to the rigors of outdoor
exposure, the selection of an appropriate light stabilizer is paramount to ensure long-term
durability and performance. This guide provides a comprehensive comparison of Chimassorb
119, a high molecular weight hindered amine light stabilizer (HALS), with other commercially
available alternatives. The following sections present supporting experimental data, detailed
methodologies for key experiments, and visualizations of relevant chemical pathways and
workflows to assist researchers and professionals in making informed decisions.

Performance in Outdoor Exposure Studies

Chimassorb 119 is a high molecular weight HALS characterized by its low volatility and
minimal migration, making it particularly suitable for long-term outdoor applications in a variety
of polymers, including polyolefins and acrylonitrile-butadiene-styrene (ABS).[1] Its primary
function is to protect polymers from degradation caused by ultraviolet (UV) radiation by
scavenging free radicals.[2]

Comparative Performance Data

Quantitative comparisons of Chimassorb 119 with other HALS are crucial for evaluating its
relative effectiveness. The following table summarizes data from a comparative study on the
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light stability of 50-micron thick high-density polyethylene (HDPE) tapes exposed to Florida's
climate (45° South). The performance is measured in kilolangleys (kLys) required to reach 70%
retention of tensile strength.

kLys to 70% Tensile

Light Stabilizer Concentration .
Strength Retention

No Light Stabilizer - <100

Tinuvin 622 0.05% ~150

0.1% ~250

Chimassorb 944 0.05% ~200

0.1% ~350

Tinuvin 783 0.05% ~250

0.1% ~450

Not explicitly in this dataset,
Chimassorb 119 but generally considered a

high-performance HALS

Data extrapolated from a graphical representation in a Ciba Specialty Chemicals publication. It
is important to note that this data is from a manufacturer's publication and should be
considered in that context.

In another study involving accelerated weathering of polypropylene geotextiles, various
concentrations of Chimassorb 944 were evaluated. While a direct comparison with
Chimassorb 119 was not provided in this specific study, it offers insight into the performance
of a closely related HALS.

Synergistic Effects with UV Absorbers

For comprehensive protection, HALS like Chimassorb 119 are often used in conjunction with
UV absorbers (UVAs). UVAs function by absorbing harmful UV radiation and dissipating it as
thermal energy.[3] A study on the UV stability of ABS demonstrated that the combination of
Chimassorb 119 FL with a benzotriazole UVA, Tinuvin P, resulted in significantly reduced color
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modifications compared to unstabilized samples.[4][5] While the non-stabilized ABS lost its
butadiene component within the first 22 hours of accelerated weathering, the stabilized
samples retained it for up to 150 hours.[4]

Experimental Protocols

To ensure the reproducibility and validity of outdoor exposure studies, standardized
experimental protocols are essential. The following sections detail the methodologies for
sample preparation, weathering exposure, and performance evaluation based on established
ASTM standards and published research.

Sample Preparation

Proper sample preparation is critical for obtaining reliable and comparable results. The
following is a general protocol for preparing polymer film samples for outdoor weathering:

e Polymer Compounding: The base polymer resin (e.g., polypropylene, polyethylene) is melt-
blended with the specified concentration of Chimassorb 119 and/or other light stabilizers
using a twin-screw extruder.

o Film Extrusion: The compounded polymer is then extruded into a film of a specified thickness
(e.g., 50 um, 87.5 um).[6] For geotextiles, non-woven fabrics are produced from the
stabilized polymer fibers.[7]

e Specimen Cutting: The extruded film or fabric is cut into specimens of standardized
dimensions (e.g., 30 cm x 15 cm).[6][8]

« Initial Measurements: Before exposure, baseline measurements for color, gloss, and
mechanical properties (e.g., tensile strength) are recorded for each specimen.

Outdoor and Accelerated Weathering Exposure

Natural Outdoor Weathering (Based on ASTM D1435):

o Exposure Site: Specimens are exposed at a location with a well-characterized climate, such
as South Florida, which provides a warm, humid environment with high solar radiation.[6]
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e Mounting: Samples are mounted on racks at a 45° angle, facing south to maximize solar
exposure.[6][8]

o Duration: The exposure duration can range from several months to several years, with
periodic removal of samples for evaluation.

» Environmental Monitoring: Key meteorological data, including solar irradiance (UV and total),
temperature, humidity, and rainfall, are continuously monitored and recorded.[8]

Accelerated Weathering (Based on ASTM G155):

Accelerated weathering tests use specialized chambers to simulate outdoor conditions in a
shorter timeframe.

e Apparatus: A xenon-arc test chamber, which provides a light spectrum that closely matches
natural sunlight, is commonly used.[3]

e Test Cycle: Acommon cycle, such as ASTM G155 Cycle 1, involves continuous light
exposure with periodic water spray to simulate rain and dew. The cycle parameters are
precisely controlled:

o lIrradiance: 0.35 W/mz2 at 340 nm.[9]
o Temperature: Black panel temperature of 63°C.
o Moisture: 18 minutes of water spray every 2 hours.

» Alternative Accelerated Weathering: For some applications, a fluorescent UV/condensation
apparatus (based on ASTM G154) may be used. A typical cycle for polypropylene geotextiles
involves:[7]

o Step 1: UV exposure at 60°C for 4 hours.

o Step 2: Condensation at 45°C for 4 hours.

Performance Evaluation

Color Change Measurement (Delta E):
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Color change is a key indicator of polymer degradation. It is quantified using a
spectrophotometer to measure the change in the CIELAB color space.

o Measurement: The L, a, and b* color coordinates are measured for each specimen before
and after exposure.

» Calculation: The total color difference, Delta E (AE), is calculated using the following formula:
[10] AE = V[(AL)? + (Aa)? + (Ab*)?] A higher AE value indicates a greater change in color. A
AE of 1 is typically the threshold for perceptible color difference.[4][10]

Gloss Retention Measurement:

Gloss retention is a measure of the surface's ability to reflect light and is an important aesthetic
property.

» Measurement: A glossmeter is used to measure the specular gloss at a specific angle
(typically 20°, 60°, or 85°), in accordance with ASTM D523. The 60° geometry is most
common, while 20° is used for high-gloss surfaces and 85° for low-gloss surfaces.[11]

o Calculation: Gloss retention is calculated as the percentage of the initial gloss remaining
after exposure: Gloss Retention (%) = (Gloss_after_exposure / Gloss_initial) x 100

Mechanical Property Testing:

Changes in mechanical properties, such as tensile strength and elongation at break, are critical
indicators of polymer degradation. Standardized tests, such as ASTM D638 for tensile
properties of plastics, are used to evaluate these changes.

Mechanism of Action and Workflow

The effectiveness of Hindered Amine Light Stabilizers like Chimassorb 119 is based on their
ability to scavenge free radicals generated during the photo-oxidation of the polymer. This
process is cyclical, allowing a single HALS molecule to neutralize multiple radicals.
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Caption: The Denisov Cycle illustrates the regenerative mechanism of HALS.

The experimental workflow for evaluating the effectiveness of light stabilizers in outdoor
exposure studies follows a systematic process from sample preparation to data analysis.
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Caption: Experimental workflow for outdoor weathering studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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